2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamide

• IUPAC Name: 2-(1-adamantyl)-N-(2H-tetrazol-5-yl)acetamide
• InChI: InChI=1S/C13H19N5O/c19-11(14-12-15-17-18-16-12)7-13-4-8-1-9(5-13)3-10(2-8)6-13/h8-10H,1-7H2,(H2,14,15,16,17,18,19)
• InChI Key: IIPFKLBRRVVSIL-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CC(=O)NC4=NNN=N4
• Molecular Formula: C13H19N5O
• Molecular Weight: 261.32 g/mol

Description

2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamide, also known as Adamantyltetrazol, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a tetrazole derivative, which is a class of organic compounds that are widely used in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol is not fully understood. However, studies have suggested that it acts by modulating the activity of GABA receptors, which are involved in the regulation of neuronal excitability. 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol has been shown to enhance the activity of GABA receptors, leading to a decrease in neuronal excitability and a reduction in seizure activity.
Biochemical and Physiological Effects:
2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol has been shown to have a number of biochemical and physiological effects. Studies have suggested that it can increase the levels of GABA in the brain, leading to a reduction in seizure activity. Additionally, 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol in lab experiments is its high potency and selectivity. This compound has been shown to have a significant anticonvulsant effect at relatively low doses. Additionally, 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol has a high degree of selectivity for GABA receptors, which makes it an ideal tool for studying the role of these receptors in neuronal excitability.
However, there are also some limitations to using 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol in lab experiments. One of the major limitations is its toxicity. Studies have shown that 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol can be toxic at high doses, which limits its use in certain experiments. Additionally, the exact mechanism of action of 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol is not fully understood, which makes it difficult to interpret some of the experimental results.

Future Directions

There are several future directions for research on 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol. One area of research is the development of new anticonvulsant drugs based on the structure of 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol. Additionally, there is a need for further studies to elucidate the exact mechanism of action of 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol. Furthermore, the neuroprotective effects of 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol need to be further explored to determine its potential use in the treatment of neurological disorders. Finally, there is a need for more studies to determine the toxicity and safety of 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol, which will be critical in the development of new therapeutic agents based on this compound.
Conclusion:
In conclusion, 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its high potency and selectivity make it an ideal tool for studying the role of GABA receptors in neuronal excitability. However, there are also some limitations to using 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol in lab experiments, and further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol is a multistep process that involves the reaction of 1-adamantylamine with acetic anhydride to form N-acetyl-1-adamantylamine. This intermediate is then reacted with sodium azide and copper sulfate to form 2-(1-adamantyl)-5-azido-N-acetylacetamide. The final step involves the reaction of this intermediate with sodium azide and triethylamine to form 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol. This synthesis method has been optimized to produce high yields of pure 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol.

Scientific Research Applications

2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol has been extensively studied for its potential therapeutic applications. One of the major areas of research is its use as an anticonvulsant agent. Studies have shown that 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol has a significant anticonvulsant effect and can be used to treat various types of seizures. Additionally, 2-(1-adamantyl)-N-1H-tetrazol-5-ylacetamiderazol has been shown to have neuroprotective effects and can be used to prevent brain damage caused by ischemia.